Cas no 832739-92-1 (3-(2,3-dichlorophenoxy)methylbenzohydrazide)

• Product Name: 3-(2,3-dichlorophenoxy)methylbenzohydrazide
• CAS No: 832739-92-1
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• MDL: MFCD03423097
• CID: 3058072
• PubChem ID: 7020964
• Update Time: 2025-05-21

3-(2,3-dichlorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichloro-phenoxymethyl)-benzoic acid hydrazide
• 3-(2,3-dichlorophenoxy)methylbenzohydrazide
• CS-0286868
• EN300-228818
• 832739-92-1
• 3-[(2,3-dichlorophenoxy)methyl]benzohydrazide
• STK312884
• 3-(2,3-DICHLOROPHENOXYMETHYL)BENZOHYDRAZIDE
• AKOS000305313
• 3-((2,3-Dichlorophenoxy)methyl)benzohydrazide
• BBL039030
• DTXSID301215093
• 3-[(2,3-Dichlorophenoxy)methyl]benzoic acid hydrazide

• MDL： MFCD03423097
• Inchi： 1S/C14H12Cl2N2O2/c15-11-5-2-6-12(13(11)16)20-8-9-3-1-4-10(7-9)14(19)18-17/h1-7H,8,17H2,(H,18,19)
• InChI Key： HEPJUQZLGVNDBL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC1C=CC=C(C(NN)=O)C=1)Cl

Computed Properties

• Exact Mass: 310.0275830Da
• Monoisotopic Mass: 310.0275830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(2,3-dichlorophenoxy)methylbenzohydrazide

Research Briefing on 3-(2,3-dichlorophenoxy)methylbenzohydrazide (CAS: 832739-92-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-(2,3-dichlorophenoxy)methylbenzohydrazide (CAS: 832739-92-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a promising scaffold for the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer research.

Recent synthetic methodologies for 3-(2,3-dichlorophenoxy)methylbenzohydrazide have been optimized to improve yield and purity, with a particular emphasis on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces the use of hazardous solvents and minimizes waste generation. The compound's hydrazide moiety has been identified as a critical pharmacophore, enabling interactions with various biological targets, including enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.

In terms of biological activity, 3-(2,3-dichlorophenoxy)methylbenzohydrazide has shown potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggest that the compound disrupts bacterial membrane integrity and inhibits key enzymes such as DNA gyrase. Additionally, preliminary in vitro studies have revealed its potential as an anticancer agent, with notable activity against breast and lung cancer cell lines. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its modulation of the PI3K/AKT/mTOR signaling pathway.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,3-dichlorophenoxy)methylbenzohydrazide. Pharmacokinetic studies indicate limited oral bioavailability, necessitating the development of prodrug formulations or nanoparticle-based delivery systems. Furthermore, toxicity profiles and off-target effects require further investigation to ensure safety and efficacy. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical development.

In conclusion, 3-(2,3-dichlorophenoxy)methylbenzohydrazide represents a versatile and promising candidate for further exploration in chemical biology and drug discovery. Its dual antimicrobial and anticancer properties, combined with recent advancements in synthetic chemistry, position it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail to unlock its full therapeutic potential.